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Introduction to Serine/Threonine Kinase 16
(STK16)

Serine/Threonine Kinase 16 (STK16) is a ubiquitously expressed and highly conserved protein
kinase that plays a pivotal role in a multitude of cellular processes.[1][2] Also known as PKL12,
MPSK1 (Myristoylated and Palmitoylated Serine/Threonine Kinase), and TSF-1, STK16
belongs to the NAK (Numb-Associated Kinase) family of kinases, which is characterized by an
atypical activation loop architecture.[1][3] As a constitutively active, membrane-associated
kinase, STK16 is implicated in the regulation of signal transduction, protein trafficking, cell cycle
progression, and cytoskeletal dynamics.[1][4] Its dysregulation has been linked to various
pathologies, including cancer, making it an attractive target for therapeutic intervention.[4][5]

Molecular Characterization
Structure and Post-Translational Modifications

STK16 is a 305-amino acid protein with a molecular weight of approximately 34.6 kDa.[6] Its
structure contains a conserved catalytic kinase domain typical of the Ser/Thr protein kinase
superfamily.[1] Key post-translational modifications are critical for its localization and function:

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b15586323#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480182/
https://pubmed.ncbi.nlm.nih.gov/30974739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480182/
https://www.researchgate.net/publication/332331240_SerineThreonine_Protein_Kinase_STK16
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480182/
https://synapse.patsnap.com/article/what-are-stk16-inhibitors-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-stk16-inhibitors-and-how-do-they-work
https://maayanlab.cloud/Harmonizome/gene/STK16
https://www.lifemapsc.com/gcsuite/gc_trial/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480182/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Fatty Acylation: STK16 undergoes N-terminal myristoylation at Glycine-2 and palmitoylation
at Cysteine-6 and/or Cysteine-8.[1][7][8] These lipid modifications are essential for its
association with cellular membranes, particularly the Golgi apparatus.[1]

o Autophosphorylation: STK16 autophosphorylates on several residues within its activation
loop, including Thr185, Ser197, and Tyr198.[9][10] The phosphorylation of Tyr198 is
particularly critical, as its mutation significantly reduces kinase activity and abolishes the
protein's localization to the Golgi and cell membrane.[9]

Cellular Localization and Functions

STK16 is primarily localized to the Golgi complex and the trans-Golgi Network (TGN), where it
executes many of its key functions.[1][3][11] It is also found at the cell membrane and can
translocate to the nucleus under conditions of Golgi stress, such as treatment with Brefeldin A
or nocodazole.[9][12][13]

Protein Secretion and Golgi Dynamics

STK16 is a key regulator of the secretory pathway. It is involved in the sorting of soluble cargo
from the TGN for secretion.[3][5] This function is partly mediated through its interaction with
MALZ2, a protein involved in vesicle trafficking.[5] Disruption of STK16 function leads to the
misrouting and subsequent lysosomal degradation of secretory proteins.[5] Furthermore,
STK16 interacts with the actin cytoskeleton to regulate Golgi structure and assembly.[1][11]
Inhibition of STK16 kinase activity or its depletion leads to Golgi fragmentation.[5][11]

Cell Cycle Regulation

STK16 plays an important role in the G2/M transition, mitotic progression, and cytokinesis.[1][3]
The kinase localizes to the Golgi throughout the cell cycle, but a portion dissociates and enters
the cytoplasm during mitosis.[9] Loss of STK16 function through RNAIi or chemical inhibition
disrupts actin polymerization, leading to Golgi fragmentation, delays in mitotic entry, and
ultimately arrest in prometaphase and cytokinesis, often resulting in binucleated cells.[5][14]
[15]

Regulation of Actin Dynamics
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A novel function of STK16 is its direct interaction with and regulation of the actin cytoskeleton.

[5] It directly binds to actin and modulates its polymerization and depolymerization in a manner
dependent on its concentration and kinase activity.[1][3][5] This regulatory role is crucial for its

functions in maintaining Golgi integrity and ensuring proper cell cycle progression.[5]

Role in Signaling Pathways

STK16 is a node in several critical signaling pathways, influencing gene expression, cell
proliferation, and survival.

o TGF-B Signaling: STK16 participates in the Transforming Growth Factor-beta (TGF-3)
signaling pathway.[1][3][6] While the precise mechanism is still under investigation, it may act
as a nuclear factor that regulates transcriptional activity in response to certain stimuli.[1]

o VEGF Expression: Overexpression of STK16 enhances the production and secretion of
Vascular Endothelial Growth Factor (VEGF).[5][8][12] This occurs via a mechanism that may
involve STK16 acting as a transcriptional co-activator, and it has been shown to promote
angiogenesis in tumor models.[5][12][13]

e PI3K/AKT Pathway: In lung adenocarcinoma, overexpressed STK16 has been shown to
activate the AKT1 pathway, a critical signaling cascade that promotes cell proliferation and
survival.[5]

o JAK/STAT Pathway: In the context of triple-negative breast cancer, STK16 can confer
resistance to JAK2 inhibitors by directly phosphorylating STAT3 at serine 727, thereby
rescuing its activity.[5]

STK16 Interactors and Substrates

STK16 interacts with a variety of proteins to carry out its functions. Known interactors and
substrates provide insight into its cellular roles.[1][2][7]
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Interacting
Protein/Substrate

Function of Interactor

Role of Interaction

Component of the trafficking

Facilitates sorting of secretory

MAL2 )
machinery at the TGN cargo.[5]
Acti Major component of the STK16 directly binds and
ctin
cytoskeleton regulates actin dynamics.[3][5]
DRG1 Developmentally regulated STK16 phosphorylates DRG1
GTP-binding protein at Thr100.[10]
o ) ) Potential substrate of STK16.
WDR1 Actin-interacting protein
[11[2]
_ _ May be involved in STK16
GIcNAcK N-acetylglucosamine kinase )
translocation.[8][11]
) Identified as an in vitro
ENO1 Enolase 1, a glycolytic enzyme
substrate.[6][7]
Eukaryotic translation initiation Identified as an in vitro
EIF4EBP1

factor 4E-binding protein 1

substrate.[6][7]

Role in Disease and as a Therapeutic Target

Dysregulation of STK16 is implicated in several diseases, most notably cancer, making it a

promising target for drug development.[4][16]

Cancer

Aberrant STK16 activity is a hallmark of many cancers, where it promotes proliferation and

survival of tumor cells.[4][5]

e Lung Adenocarcinoma: STK16 is often overexpressed and promotes tumor growth by

activating the AKT1 pathway.[5] M1 macrophage-derived exosomes can suppress tumor
growth by delivering miR-181a-5p, which targets and inhibits STK16.[5][11]

» Breast Cancer: In triple-negative breast cancer, elevated STK16 expression contributes to

resistance against JAK2 inhibitors by activating STAT3.[5]
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o Colorectal Cancer: STK16 may promote cancer progression by modulating the expression of
the oncogene c-MYC.[5]

STK16 Inhibitors

The development of small molecule inhibitors is a key strategy for targeting kinases in disease.
[4][16]

o STK16-IN-1: A highly selective, ATP-competitive inhibitor of STK16 has been developed.[14]
[15] It provides a valuable tool for elucidating the biological functions of STK16 and serves
as a lead compound for therapeutic development.[14][17]

Inhibitor Type IC50 Cellular Effect

Reduction in cell
number, accumulation
- of binucleated cells,
STK16-IN-1 ATP-competitive 0.295 pM o
potentiation of
chemotherapeutics.

[14][15][17]

Diagrams of Pathways and Workflows
Signaling Pathways
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Caption: Key signaling pathways modulated by STK16 in cancer.

Cellular Function Relationships

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b15586323/docs?utm_src=pdf-body-img#understanding-the-role-of-stk16-in-cellular-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

STK16 Kinase Activity

Actin Dynamics
(Polymerization)

Maintains

Golgi Structure

& Integrity Required for

Mediates Required for

Protein Secretion Cell Cycle Progression

(TGN Sorting) (G2/M, Cytokinesis)

Click to download full resolution via product page

Caption: Logical relationships between STK16 activity and core cellular processes.

Experimental Workflow: Inhibitor Screening
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Caption: General workflow for the discovery of a selective STK16 inhibitor.

Experimental Protocols
In Vitro Serine/Threonine Kinase Assay

This protocol is a generalized method for measuring STK16 kinase activity and screening for
inhibitors, based on ELISA principles.[18][19]
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o Plate Preparation: Coat a 96-well microplate with a specific peptide substrate for STK16.
Block non-specific binding sites with a suitable blocking buffer.

» Reagent Preparation:

o

Prepare a 1X kinase reaction buffer.

[¢]

Reconstitute purified, active STK16 enzyme to the desired concentration in kinase buffer.

[¢]

Prepare ATP solution (typically 0.5-4 mM).

[e]

For inhibitor screening, prepare serial dilutions of test compounds (e.g., STK16-IN-1).

¢ Kinase Reaction:

[¢]

Add the STK16 enzyme to the wells.

[¢]

Add the test compounds or vehicle control.

[e]

Initiate the reaction by adding the ATP solution.

o

Incubate the plate at room temperature or 30°C for a specified time (e.g., 30-60 minutes)
to allow for substrate phosphorylation.

e Detection:

[¢]

Stop the reaction by washing the wells to remove ATP and enzyme.

o Add a primary antibody that specifically recognizes the phosphorylated form of the
substrate. Incubate for 1 hour.

o Wash the wells, then add a horseradish peroxidase (HRP)-conjugated secondary
antibody. Incubate for 1 hour.

o Wash the wells and add a colorimetric HRP substrate (e.g., TMB).

» Data Analysis: Stop the color development with a stop solution and measure the absorbance
at 450 nm using a microplate reader. The signal intensity is proportional to the kinase activity.
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For inhibitor studies, calculate the IC50 value by plotting the percent inhibition against the log
of the inhibitor concentration.

Co-Immunoprecipitation (Co-IP) for Protein Interactions

This protocol describes a method to validate the interaction between STK16 and a putative
binding partner (Protein X) in cultured cells.[20]

e Cell Lysis:
o Culture cells expressing endogenous or tagged versions of STK16 and Protein X.

o Wash cells with cold PBS and lyse them on ice using a non-denaturing lysis buffer (e.g.,
containing 1% Triton X-100 or NP-40) supplemented with protease and phosphatase
inhibitors.

o Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.
Collect the supernatant.

e Pre-clearing: (Optional but recommended) Incubate the lysate with Protein A/G agarose
beads for 1 hour at 4°C to reduce non-specific binding. Centrifuge and collect the
supernatant.

e Immunoprecipitation:

o Add a specific antibody against STK16 (or Protein X) to the pre-cleared lysate. As a
negative control, use a non-specific IgG antibody from the same host species.

o Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

o Add Protein A/G agarose beads to the lysate-antibody mixture and incubate for another 1-
2 hours at 4°C to capture the immune complexes.

e Washing:

o Pellet the beads by gentle centrifugation.
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o Discard the supernatant and wash the beads 3-5 times with cold lysis buffer to remove
non-specifically bound proteins.

e Elution and Analysis:

o Elute the bound proteins from the beads by resuspending them in SDS-PAGE loading
buffer and boiling for 5-10 minutes.

o Separate the eluted proteins by SDS-PAGE.

o Perform a Western blot analysis using an antibody against Protein X to detect its presence
in the STK16 immunoprecipitate, confirming the interaction.

Cellular Localization by Immunofluorescence

This protocol details the visualization of STK16's subcellular localization.[8][13]
o Cell Culture and Fixation:

o Grow adherent cells on glass coverslips in a petri dish.

o Wash the cells with PBS.

o Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.
e Permeabilization:

o Wash the fixed cells with PBS.

o Permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes to allow
antibodies to access intracellular antigens.

e Blocking:
o Wash the cells with PBS.

o Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 1-5%
BSA in PBS) for 1 hour at room temperature.
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e Antibody Incubation:

o Incubate the cells with a primary antibody specific for STK16, diluted in blocking buffer, for
1 hour at room temperature or overnight at 4°C.

o Wash the cells three times with PBS.

o Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) diluted in
blocking buffer for 1 hour at room temperature, protected from light.

¢ Mounting and Imaging:

o Wash the cells three times with PBS.

o (Optional) Stain nuclei with DAPI for 5 minutes.

o Mount the coverslips onto microscope slides using an anti-fade mounting medium.

o Visualize the subcellular localization of STK16 using a fluorescence or confocal
microscope. The Golgi-associated pattern is a characteristic feature.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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